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The table below summarizes key data from recent research on optimizing Caerulomycin A production in

microbial strains.

Final
Strain Optimization Strategy Key Findings/Outcome Titer Citation
Actinoalloteichus Ribosome engineering Activated a silent 4251 [1][2]
sp. AHMU CJ021 (gentamycin resistance) biosynthetic gene cluster; 4.22
initial production. mg/L
Mutant strain XC- UV mutagenesis on Enhanced yield from the 78.62 + [1] [2]
11GU strain XC-11G activated strain. 3.55
mg/L
Mutant strain XC- Cofactor engineering Significantly enhanced 618.61+ [1][2]
11GUR (riboflavin) & medium production titer; a 14.6-fold 16.29
optimization (Response increase from the initial mgl/L

Biological Activity & Mechanism of Action

Surface Methodology)

mutant.
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Caerulomycin A exhibits promising bioactivities through a unique dual-targeting mechanism, as detailed

below.

Property/Aspect

Description

Citation

Core Structure

Primary Targets

Mechanism on
Tubulin

Mechanism on
Topo-1

Cytotoxicity

In Vivo Efficacy

Other
Bioactivities

Featured 2,2'-bipyridine skeleton.

Dual-targeting agent for tubulin and DNA topoisomerase | (Topo-1).

Promotes tubulin polymerization and stabilizes microtubules (similar to
paclitaxel).

Inhibits Topo-1 enzyme activity.
Inhibits cell viability and growth of various cancer cells, yet exhibits
low cytotoxicity against some normal human cell lines. Shows

activity against paclitaxel-resistant cells and synergizes with paclitaxel.

Reduces tumor size and weight in nude mouse models with no
noticeable side effects reported.

Known as an immunosuppressive agent; also exhibits antibacterial
properties.

Suggested Path for HPLC Method Development
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Since a direct HPLC method is not available, you can develop one by leveraging the compound's known

properties. The following workflow outlines a systematic approach.
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Column Selection
- C18 Reverse-Phase
- Common starting point
for natural products

Mobile Phase & Gradients
- Acetonitrile/Water
- Methanol/Water
- Add modifiers (e.g., 0.1% Formic Acid)

Detection
- UV-Vis/DAD: Use bipyridine
chromophore (~300-350 nm)
- MS for confirmation

Optimize & Validate

- Adjust gradient & flow rate
- Test sample solvents

- Assess precision & recovery
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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